4-{4-[3-(4-chlorophenoxy)propoxy]-3-iodo-5-methoxybenzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C27H24ClIN2O4
• Molecular Weight: 602.8 g/mol
• IUPAC Name: (4E)-4-[[4-[3-(4-chlorophenoxy)propoxy]-3-iodo-5-methoxyphenyl]methylidene]-5-methyl-2-phenylpyrazol-3-one
• InChI: InChI=1S/C27H24ClIN2O4/c1-18-23(27(32)31(30-18)21-7-4-3-5-8-21)15-19-16-24(29)26(25(17-19)33-2)35-14-6-13-34-22-11-9-20(28)10-12-22/h3-5,7-12,15-17H,6,13-14H2,1-2H3/b23-15+
• InChI Key: MYZDQJFPEPXLMT-HZHRSRAPSA-N
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C/C2=CC(=C(C(=C2)I)OCCCOC3=CC=C(C=C3)Cl)OC)C4=CC=CC=C4
• SMILES: CC1=NN(C(=O)C1=CC2=CC(=C(C(=C2)I)OCCCOC3=CC=C(C=C3)Cl)OC)C4=CC=CC=C4

Description

The compound 4-{4-[3-(4-chlorophenoxy)propoxy]-3-iodo-5-methoxybenzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is a novel chemical entity that has attracted a lot of attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-{4-[3-(4-chlorophenoxy)propoxy]-3-iodo-5-methoxybenzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or signaling pathways involved in the development and progression of various diseases.
Biochemical and Physiological Effects
The compound this compound has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

The compound 4-{4-[3-(4-chlorophenoxy)propoxy]-3-iodo-5-methoxybenzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has several advantages for lab experiments. It is relatively easy to synthesize and has shown promising results in various assays. However, its limitations include its low solubility in water and its potential toxicity, which may require further investigation.

Future Directions

There are several possible future directions for research on 4-{4-[3-(4-chlorophenoxy)propoxy]-3-iodo-5-methoxybenzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one. These include further studies on its mechanism of action, optimization of its synthesis method, and investigation of its potential as a therapeutic agent for various diseases. Additionally, its potential as a drug delivery system or imaging agent could also be explored.
Conclusion
In conclusion, the compound this compound has shown promising results in various fields of research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-{4-[3-(4-chlorophenoxy)propoxy]-3-iodo-5-methoxybenzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one involves a multistep process that includes the condensation of 4-chlorophenol with 3-chloropropylamine to form 3-(4-chlorophenoxy)propylamine. This intermediate is then reacted with 3-iodo-5-methoxybenzaldehyde to form the desired product.

Scientific Research Applications

The compound 4-{4-[3-(4-chlorophenoxy)propoxy]-3-iodo-5-methoxybenzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has shown potential therapeutic applications in various fields of research. It has been studied for its anticancer, antiviral, and anti-inflammatory properties. It has also been investigated for its potential as a neuroprotective agent.